Cas no 2309569-94-4 (1-cyclopentyl-4-methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-cyclopentyl-4-methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 2309569-94-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5326775
• Update Time: 2025-06-11

1-cyclopentyl-4-methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-4-methyl-1,4-dihydropyrazine-2,3-dione
• 1-cyclopentyl-4-methylpyrazine-2,3-dione
• 1-cyclopentyl-4-methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

• Inchi： 1S/C10H14N2O2/c1-11-6-7-12(10(14)9(11)13)8-4-2-3-5-8/h6-8H,2-5H2,1H3
• InChI Key： DZJIUNJHAQZXFI-UHFFFAOYSA-N
• SMILES： O=C1C(N(C)C=CN1C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 0.7
• Topological Polar Surface Area: 40.6

Additional information on 1-cyclopentyl-4-methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Comprehensive Overview of 1-cyclopentyl-4-methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 2309569-94-4)

The compound 1-cyclopentyl-4-methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 2309569-94-4) is a heterocyclic organic molecule with a unique structural framework. Its chemical name highlights the presence of a cyclopentyl group and a methyl substituent on a tetrahydropyrazine-dione core, which is of significant interest in medicinal chemistry and material science. This compound belongs to the class of pyrazine derivatives, which are widely studied for their diverse biological activities and applications in drug discovery.

In recent years, the demand for novel heterocyclic compounds has surged due to their potential in addressing global health challenges. Researchers are particularly interested in 1,2,3,4-tetrahydropyrazine-2,3-dione derivatives because of their role as intermediates in synthesizing bioactive molecules. The incorporation of a cyclopentyl ring enhances lipophilicity, which can improve membrane permeability—a critical factor in drug design. This aligns with current trends in AI-driven drug discovery, where computational models prioritize compounds with optimal pharmacokinetic properties.

The synthesis of 1-cyclopentyl-4-methyl-1,2,3,4-tetrahydropyrazine-2,3-dione typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques like microwave-assisted synthesis and flow chemistry are now being explored to optimize yield and reduce environmental impact, reflecting the growing emphasis on green chemistry. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity, making it a reliable candidate for further research.

From a commercial perspective, this compound is gaining traction in the pharmaceutical and agrochemical industries. Its scaffold is being investigated for enzyme inhibition, particularly targeting proteases and kinases involved in inflammatory pathways. Such applications resonate with the rising focus on precision medicine and personalized therapeutics. Additionally, its potential as a flavor enhancer or fragrance precursor is under exploration, catering to the expanding cosmeceutical market.

Safety and regulatory compliance are paramount when handling 1-cyclopentyl-4-methyl-1,2,3,4-tetrahydropyrazine-2,3-dione. While it is not classified as hazardous under current guidelines, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. This aligns with industry standards for high-purity chemicals, which are essential for reproducible experimental results.

In summary, 1-cyclopentyl-4-methyl-1,2,3,4-tetrahydropyrazine-2,3-dione represents a versatile building block with broad applicability. Its relevance to drug development, sustainable synthesis, and material innovation positions it as a compound of enduring scientific and industrial value. Future studies may uncover new functionalities, further solidifying its role in advancing molecular science.